Cas no 1119450-89-3 (3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid)

• Product Name: 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid
• CAS No: 1119450-89-3
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• MDL: MFCD12026870
• CID: 4680424
• Update Time: 2025-10-28

3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoic acid
• 3-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-4-methoxybenzoic acid
• STK503106
• T1976
• 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoic acid, AldrichCPR
• 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid

• MDL： MFCD12026870
• Inchi： 1S/C11H9ClN2O4/c1-17-8-3-2-6(11(15)16)4-7(8)10-13-9(5-12)18-14-10/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： KWQWJGVKUUSNRF-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=C(C(=O)O)C=CC=2OC)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 85.4

Additional information on 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid

Introduction to 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid (CAS No. 1119450-89-3) and Its Emerging Applications in Chemical Biology

3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid, identified by its CAS number 1119450-89-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This molecule belongs to the class of heterocyclic compounds, featuring a 1,2,4-oxadiazole core linked to a 4-methoxybenzoic acid moiety, with a chloromethyl substituent at the 3-position of the oxadiazole ring. The combination of these functional groups endows the compound with remarkable reactivity and potential biological activity, making it a valuable scaffold for drug discovery and molecular research.

The 1,2,4-oxadiazole scaffold is well-documented for its presence in numerous bioactive molecules, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. The chloromethyl group introduces electrophilicity, enabling further functionalization through nucleophilic addition reactions, which is particularly useful in medicinal chemistry for the synthesis of more complex derivatives. Meanwhile, the 4-methoxybenzoic acid moiety contributes to lipophilicity and metabolic stability, enhancing the compound's pharmacokinetic profile.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,2,4-oxadiazole ring has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of the chloromethyl group allows for selective modifications, enabling researchers to fine-tune the compound's binding affinity and selectivity towards specific targets.

Moreover, the 4-methoxybenzoic acid component has been associated with improved solubility and bioavailability in drug candidates. This feature is particularly crucial for oral administration and ensures that the compound can reach its target site effectively. The methoxy group also provides a site for further derivatization, allowing for the creation of analogs with enhanced pharmacological properties.

In light of these attributes, 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid (CAS No. 1119450-89-3) has emerged as a promising candidate for further investigation in drug development. Its unique structural features make it an ideal starting point for synthesizing novel compounds with tailored biological activities. Researchers are exploring its potential in several therapeutic areas, including oncology and inflammation.

One of the most exciting applications of this compound is in the development of targeted therapies for cancer. The 1,2,4-oxadiazole scaffold has demonstrated efficacy in disrupting cancer cell proliferation by inhibiting key signaling pathways. The chloromethyl group facilitates further chemical modifications to enhance specificity against cancer-related enzymes. Preliminary studies have shown that derivatives of this compound exhibit potent antitumor effects by inducing apoptosis and inhibiting angiogenesis.

Additionally, the anti-inflammatory potential of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid has been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by excessive production of pro-inflammatory cytokines. The compound's ability to modulate enzyme activity suggests that it may interfere with inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a candidate for developing novel anti-inflammatory agents.

The synthetic utility of this compound is another area of interest. The presence of the chloromethyl group allows for easy introduction of various functional groups through nucleophilic substitution reactions. This flexibility enables chemists to design derivatives with improved pharmacokinetic properties and enhanced target specificity. For example, linking this scaffold to other bioactive molecules could lead to hybrid compounds with synergistic effects.

Recent research has also highlighted the role of 1,2,4-oxadiazole derivatives in neurodegenerative diseases. Studies suggest that these compounds may protect against neurotoxicity by inhibiting oxidative stress and excitotoxicity. The methoxy group on the benzoic acid moiety further enhances its stability under physiological conditions, making it a suitable candidate for neurological applications.

In conclusion,3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-4-methoxybenzoic acid (CAS No. 1119450-89-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. Further studies are warranted to fully elucidate its biological activities and explore its clinical applicability.